molecular formula C10H15NO4 B6174426 1-[(tert-butoxy)carbonyl]-3-methylideneazetidine-2-carboxylic acid CAS No. 2613383-04-1

1-[(tert-butoxy)carbonyl]-3-methylideneazetidine-2-carboxylic acid

Cat. No. B6174426
CAS RN: 2613383-04-1
M. Wt: 213.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis . It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .


Synthesis Analysis

Protection of amines can be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base . BOC-protected amines are prepared using the reagent di-tert-butyl-iminodicarboxylate .


Molecular Structure Analysis

While specific structural information for “1-[(tert-butoxy)carbonyl]-3-methylideneazetidine-2-carboxylic acid” is not available, compounds with the Boc group generally have a tert-butyl group attached to a carbonyl (C=O), which is then attached to the rest of the molecule .


Chemical Reactions Analysis

The Boc group can be removed from amines with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .

Mechanism of Action

The mechanism of Boc deprotection involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide, methanolysis of the silyl ester to the carbamic acid, and finally decarboxylation to the amine .

Future Directions

The use of Boc-protected amines and other Boc-protected compounds is a common strategy in organic synthesis, particularly in the synthesis of complex molecules such as natural products and pharmaceuticals . Future research may focus on developing new methods for the synthesis and deprotection of Boc-protected compounds, as well as their application in the synthesis of new and complex molecules .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-methylideneazetidine-2-carboxylic acid involves the reaction of tert-butyl 3-methylideneazetidine-2-carboxylate with trifluoroacetic acid followed by the addition of tert-butanol and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "tert-butyl 3-methylideneazetidine-2-carboxylate", "trifluoroacetic acid", "tert-butanol", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Add trifluoroacetic acid to tert-butyl 3-methylideneazetidine-2-carboxylate and stir at room temperature for 1 hour.", "Step 2: Add tert-butanol to the reaction mixture and stir at room temperature for 1 hour.", "Step 3: Add sodium hydroxide to the reaction mixture and stir at room temperature for 1 hour.", "Step 4: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 5: Purify the product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent." ] }

CAS RN

2613383-04-1

Product Name

1-[(tert-butoxy)carbonyl]-3-methylideneazetidine-2-carboxylic acid

Molecular Formula

C10H15NO4

Molecular Weight

213.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.